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Compound of Interest

Compound Name: Allenyltributyltin(IV)

CAS No.: 53915-69-8

Cat. No.: B1299820

Get Quote

Allenyltributyltin(IV), with the Chemical Abstracts Service (CAS) number 53915-69-8, belongs

to the class of organostannanes, which are compounds containing a tin-carbon bond.[1][2][3][4]

[5] Its utility in synthetic chemistry stems from the unique reactivity of the allenyl group

(CH₂=C=CH-). This moiety can act as a potent nucleophile, enabling the formation of carbon-

carbon bonds with a variety of electrophiles.

What makes allenyltributyltin(IV) particularly valuable is its ability to react with high

regioselectivity, typically at the γ-carbon (the terminal CH₂ group). This reaction, often mediated

by a Lewis acid, allows for the synthesis of both homoallenic and homopropargyl alcohols from

aldehydes and ketones, providing access to synthetically useful and often challenging

structural motifs found in numerous natural products and pharmaceutical agents.[6][7][8][9] The

tributyltin group serves as a stable, yet reactive, handle that can be readily cleaved under mild

conditions, making it an excellent choice for complex, multi-step syntheses.

Physicochemical and Spectroscopic Properties
A thorough understanding of a reagent's properties is fundamental to its effective and safe use

in the laboratory. The key properties of allenyltributyltin(IV) are summarized below.
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Table 1: Physicochemical Properties of
Allenyltributyltin(IV)

Property Value Source(s)

CAS Number 53915-69-8 [1][2][5]

Molecular Formula C₁₅H₃₀Sn [1][2][5]

Molecular Weight 329.11 g/mol [1][2][5]

Appearance
Clear, colorless to pale yellow

liquid
[1][2]

Boiling Point 265 °C (lit.) [1][2]

Density 1.107 g/mL at 25 °C (lit.) [1][2]

Refractive Index n20/D 1.500 (lit.) [1][2]

Flash Point >110 °C (>230 °F) [1][2]

Spectroscopic Characterization
Spectroscopic analysis is crucial for verifying the identity and purity of allenyltributyltin(IV).
The expected characteristic signals are detailed below. This data serves as a self-validating

system for confirming the successful synthesis or purity of the reagent before its use in a critical

reaction step.

Table 2: Key Spectroscopic Signatures for
Allenyltributyltin(IV)
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Technique
Characteristic Absorption /
Chemical Shift (δ)

Assignment and Rationale

Infrared (IR) ~1940 cm⁻¹ (strong)

C=C=C asymmetric stretch.

This is the most diagnostic

peak for the allenic functional

group. Its high intensity and

unique position in a relatively

uncongested region of the

spectrum make it an

unambiguous identifier.[10][11]

2850-2960 cm⁻¹ (strong)

C-H stretch (sp³). These

signals arise from the

numerous C-H bonds in the

three butyl groups attached to

the tin atom.

¹H NMR ~4.1-4.3 ppm (triplet)

Allenyl CH₂. Protons on the

terminal (γ) carbon of the

allene, coupled to the methine

proton. Tin satellites (²J(¹¹⁹Sn-

¹H) ≈ 50 Hz) are typically

observed.[5]

~4.8-5.0 ppm (triplet of triplets)

Allenyl CH. The central proton

of the allene, coupled to both

the terminal CH₂ protons and

the tin atom.

0.8-1.6 ppm (multiplets)

Butyl groups. A series of

overlapping signals

corresponding to the -CH₃, -

CH₂-, and -CH₂- protons of the

three butyl chains.

¹³C NMR ~210 ppm

Allenyl C (central). The sp-

hybridized central carbon of

the allene moiety exhibits a

characteristic downfield shift.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://uanlch.vscht.cz/files/uzel/0052236/0003~~8wxSiDcyMDAHAA.pdf?redirected
https://www.masterorganicchemistry.com/2016/11/23/quick_analysis_of_ir_spectra/
https://chem.ch.huji.ac.il/nmr/techniques/1d/row5/sn.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


~80-90 ppm

Allenyl C (terminal). The sp²-

hybridized terminal carbons of

the allene.

~9-30 ppm

Butyl groups. Four distinct

signals corresponding to the

four unique carbons of the

butyl chains.

¹¹⁹Sn NMR ~ -5 to -15 ppm

Tetralkyltin. The chemical shift

is characteristic of a tetra-alkyl

substituted tin atom. The

precise shift can be solvent-

dependent.[5][12]

Synthesis of Allenyltributyltin(IV): A Practical
Workflow
The synthesis of allenyltributyltin(IV) is typically achieved via the reaction of a propargylic

precursor with an organotin nucleophile or by the reaction of an allenyl organometallic with a

tributyltin halide. A common and reliable method involves the reaction of propargyl bromide with

a tributyltin cuprate reagent.

Causality in Experimental Design
The choice of a cuprate reagent, generated in situ from tributyltin lithium and a copper(I) salt, is

deliberate. Tributyltin lithium itself is a hard nucleophile and would primarily attack the bromide

in an Sₙ2 fashion, leading to the isomeric propargylstannane. The cuprate is a softer

nucleophile, which favors an Sₙ2' pathway, attacking the terminal alkyne carbon and inducing a

rearrangement that selectively yields the desired allenyl product. Anhydrous conditions are

critical, as organolithium and cuprate reagents are highly reactive towards protic sources like

water.

Experimental Protocol: Synthesis via Sₙ2' Displacement
This protocol is a self-validating system; successful execution should yield a product whose

spectroscopic data matches that described in Table 2.
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Reaction Setup:

To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a

thermometer, and a nitrogen inlet, add anhydrous tetrahydrofuran (THF, 100 mL).

Cool the flask to -78 °C using a dry ice/acetone bath.

Add tributyltin hydride (1.1 eq) to the cooled THF.

Slowly add n-butyllithium (1.1 eq, 2.5 M in hexanes) dropwise, keeping the internal

temperature below -70 °C. Stir for 30 minutes to generate tributyltin lithium.

In a separate flask, prepare a solution of copper(I) bromide-dimethyl sulfide complex

(CuBr·SMe₂, 1.1 eq) in anhydrous THF (20 mL).

Transfer the CuBr solution to the tributyltin lithium solution via cannula, maintaining the -78

°C temperature. Stir for 20 minutes to form the Gilman-like cuprate reagent.

Reaction Execution:

Add propargyl bromide (1.0 eq, 80% solution in toluene) dropwise to the cuprate solution.

The reaction is typically rapid.

Stir the mixture at -78 °C for 2 hours.

Workup and Purification:

Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride

(NH₄Cl, 50 mL).

Allow the mixture to warm to room temperature.

Transfer the mixture to a separatory funnel and add diethyl ether (100 mL).

Wash the organic layer sequentially with saturated NH₄Cl (2 x 50 mL) and brine (1 x 50

mL).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1299820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate

the solvent under reduced pressure.

The crude product is purified by vacuum distillation or column chromatography on silica

gel (eluting with hexanes) to yield allenyltributyltin(IV) as a clear liquid.

Visualization of Synthesis Workflow
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Reagent Preparation

Core Reaction

Workup & Purification

1. Cool THF to -78 °C

2. Add Bu₃SnH, then n-BuLi
(Forms Bu₃SnLi)

3. Add CuBr·SMe₂ Solution
(Forms Cuprate)

4. Add Propargyl Bromide
(Sₙ2' Attack)

5. Stir at -78 °C for 2h

6. Quench with aq. NH₄Cl

7. Extract with Diethyl Ether

8. Wash, Dry, and Concentrate

9. Purify via Distillation
or Chromatography

Allenyltributyltin(IV)

Click to download full resolution via product page

Caption: Workflow for the synthesis of allenyltributyltin(IV).
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Key Applications in Drug Development & Synthesis
The primary application of allenyltributyltin(IV) is as a nucleophilic propargyl or allenyl anion

synthon. Its reaction with carbonyl compounds, particularly aldehydes, is a cornerstone

transformation for building stereochemically complex frameworks.

Mechanism: Lewis Acid-Mediated Addition to Aldehydes
The reaction of allenyltributyltin(IV) with an aldehyde is not spontaneous and requires

activation, typically with a Lewis acid such as boron trifluoride etherate (BF₃·OEt₂).

Pillar of Trustworthiness (Self-Validation): The mechanism explains the observed products. The

reaction proceeds through a six-membered cyclic transition state. The Lewis acid coordinates

to the aldehyde's carbonyl oxygen, rendering the carbonyl carbon highly electrophilic. The

allenylstannane then attacks the activated carbonyl. The regioselectivity is controlled by this

cyclic transition state, which directs the attack to occur at the γ-carbon of the allenyl system.

This reaction can yield two different isomeric products: a homoallenic alcohol or a

homopropargyl alcohol. The product distribution is often dependent on the specific Lewis acid

used, the solvent, and the temperature, allowing for tunable selectivity.

Type I (Sₑ2') Pathway: This is the most common pathway. The nucleophilic attack occurs at

the γ-carbon, with a concomitant shift of the double bond, leading to the formation of a

homopropargyl alcohol (an alcohol with a terminal alkyne).

Type II (Sₑ2) Pathway: Under certain conditions, the reaction can proceed without

rearrangement to give the homoallenic alcohol (an alcohol adjacent to an allene).

The ability to selectively generate either of these valuable building blocks from the same set of

starting materials highlights the synthetic power of this reagent.[2][13][14]

Visualization of Reaction Mechanism
Caption: Reaction of allenyltributyltin(IV) with an aldehyde.

Safety, Handling, and Disposal
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Trustworthiness through Safety: Proper handling is paramount. Organotin compounds are

notoriously toxic.

Toxicity: Allenyltributyltin(IV) is classified as toxic if swallowed and harmful in contact with

skin.[2][15] It causes skin and serious eye irritation and may cause respiratory irritation.[15]

The most significant danger is its potential to cause damage to organs (particularly the

immune system and central nervous system) through prolonged or repeated exposure.[12]

Environmental Hazard: This compound is very toxic to aquatic life with long-lasting effects

and must not be released into the environment.[15]

Handling:

Work exclusively in a well-ventilated chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, chemical-

resistant gloves (nitrile is often insufficient; butyl rubber or laminate gloves are

recommended), and safety goggles/face shield.

Avoid inhalation of vapors and any contact with skin or eyes. In case of contact, flush

immediately and thoroughly with water and seek medical attention.[15]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

strong oxidizing agents.

Disposal: All waste containing allenyltributyltin(IV) must be treated as hazardous waste

and disposed of according to institutional and local regulations. Do not dispose of down the

drain.

Conclusion
Allenyltributyltin(IV) is a reagent of significant strategic importance in organic synthesis. Its

predictable reactivity, coupled with the ability to tune reaction conditions to favor different

isomeric products, makes it an invaluable tool for the construction of complex molecules

relevant to the pharmaceutical and natural product sectors.[16][17][18] While its toxicity

necessitates careful handling and disposal, a thorough understanding of its properties and
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reaction mechanisms allows the modern synthetic chemist to harness its power for the efficient

and elegant synthesis of valuable chemical entities.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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